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Compound of Interest

Compound Name: (Z)-PugNAc

Cat. No.: B1226473 Get Quote

Introduction
(Z)-PugNAc, also known as O-(2-Acetamido-2-deoxy-D-glucopyranosylidene)amino N-

phenylcarbamate, is a potent and widely used inhibitor of O-GlcNAcase (OGA), the enzyme

responsible for removing O-linked N-acetylglucosamine (O-GlcNAc) from serine and threonine

residues of nuclear and cytoplasmic proteins.[1][2][3] The (Z)-isomer of PugNAc is significantly

more potent than the (E)-isomer.[4] By inhibiting OGA, (Z)-PugNAc treatment leads to an

increase in the overall levels of O-GlcNAcylated proteins in cells, making it a valuable tool for

studying the functional roles of this dynamic post-translational modification in various cellular

processes, including signal transduction, gene expression, and metabolism. This document

provides a detailed protocol for the preparation of a (Z)-PugNAc stock solution in dimethyl

sulfoxide (DMSO), along with relevant technical data and handling information for researchers,

scientists, and drug development professionals.

Technical Data
A summary of the key physical and chemical properties of (Z)-PugNAc is provided below.
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Property Value Reference

Molecular Formula C₁₅H₁₉N₃O₇

Molecular Weight 353.33 g/mol

Appearance
White to light yellow crystalline

solid

Purity ≥95% to ≥99% (lot-specific)

Solubility in DMSO
1 mg/mL to 100 mM (see notes

below)

Storage (Solid) -20°C for up to 3-4 years

Storage (DMSO Stock

Solution)

-20°C for 1 month or -80°C for

6 months

Note on Solubility: The reported solubility of (Z)-PugNAc in DMSO varies across different

suppliers. Some sources state a solubility of approximately 1 mg/mL, while others report

solubility up to 50 mg/mL or 100 mM. It is crucial to use a high-purity, anhydrous grade of

DMSO, as its hygroscopic nature can negatively impact the solubility of the compound. Gentle

warming and/or sonication may be required to fully dissolve the compound.

Signaling Pathway
(Z)-PugNAc exerts its biological effects by inhibiting the O-GlcNAcase (OGA) enzyme. This

inhibition prevents the removal of O-GlcNAc modifications from proteins, leading to their

accumulation. The O-GlcNAc modification is a dynamic process, with O-GlcNAc transferase

(OGT) adding the sugar moiety and OGA removing it. By blocking OGA, (Z)-PugNAc shifts the

equilibrium towards a state of hyper-O-GlcNAcylation, which can impact various downstream

signaling pathways.
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Caption: Mechanism of (Z)-PugNAc action on protein O-GlcNAcylation.

Experimental Protocol: Preparation of a 100 mM (Z)-
PugNAc Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of (Z)-PugNAc in DMSO. It

is recommended to prepare a high-concentration stock solution, which can then be diluted to

the desired working concentration for specific experiments.

Materials
(Z)-PugNAc powder (purity ≥95%)
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Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure
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Start

Calculate required mass of (Z)-PugNAc
and volume of DMSO

Weigh (Z)-PugNAc powder accurately

Add the calculated volume of
anhydrous DMSO to the powder

Vortex and sonicate until
the solution is clear

Aliquot the stock solution into
sterile, single-use tubes

Store aliquots at -20°C or -80°C

End
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Caption: Workflow for preparing (Z)-PugNAc stock solution in DMSO.

Calculation:
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To prepare a 100 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 100 mmol/L x 353.33 g/mol x (1 mg / 1000 µg) x (1

L / 1000 mL)

Simplified: Mass (mg) = Volume (mL) x 35.333

For example, to prepare 1 mL of a 100 mM stock solution, you will need 35.33 mg of (Z)-
PugNAc.

Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of (Z)-PugNAc powder directly into the tube.

Dissolution:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

(Z)-PugNAc powder.

Vortex the tube vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the tube in a water bath sonicator and sonicate

for 5-10 minutes, or until the solution is clear and free of visible particles. Gentle warming

(e.g., to 37°C) can also aid in dissolution.

Aliquoting and Storage:

Once the (Z)-PugNAc is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes or cryovials. This will prevent

degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Stock Solution Dilution Calculation Table

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1226473?utm_src=pdf-body
https://www.benchchem.com/product/b1226473?utm_src=pdf-body
https://www.benchchem.com/product/b1226473?utm_src=pdf-body
https://www.benchchem.com/product/b1226473?utm_src=pdf-body
https://www.benchchem.com/product/b1226473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table provides volumes needed to prepare stock solutions of various

concentrations.

Desired Concentration
Mass of (Z)-PugNAc for 1 mL of Stock
Solution

1 mM 0.353 mg

5 mM 1.767 mg

10 mM 3.533 mg

50 mM 17.667 mg

100 mM 35.333 mg

Safety Precautions
(Z)-PugNAc is for research use only and not for human or veterinary use.

Handle the compound in a well-ventilated area, and wear appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion
This application note provides a comprehensive guide for the preparation of (Z)-PugNAc stock

solutions in DMSO. By following this protocol, researchers can ensure the accurate and

consistent preparation of this potent O-GlcNAcase inhibitor for use in a wide range of cellular

and biochemical assays. Proper handling and storage are critical to maintaining the stability

and activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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